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Compound of Interest

Compound Name: (Trifluoromethoxy)benzene

Cat. No.: B1346884

(Trifluoromethoxy)benzene is a highly flammable liquid that can cause skin, eye, and
respiratory irritation.[1][2][3] Proper handling and disposal are crucial to ensure the safety of
laboratory personnel and to maintain compliance with environmental regulations. This guide
provides detailed procedures for the safe disposal of (Trifluoromethoxy)benzene, including
immediate safety precautions and spill management protocols.

Immediate Safety and Handling

Before handling (Trifluoromethoxy)benzene, ensure that you are in a well-ventilated area,
preferably within a chemical fume hood.[4] All personnel must be equipped with the appropriate
Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical splash goggles or a face shield.[4]
e Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

» Skin and Body Protection: A lab coat and flame-retardant antistatic protective clothing are
required.[5]

o Respiratory Protection: If there is a risk of inhalation, a self-contained breathing apparatus
may be necessary.
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Facilities that store or use this material should be equipped with an eyewash station and a
safety shower.[6] It is imperative to keep the chemical away from heat, sparks, open flames,
and other ignition sources.[1] Use only non-sparking tools and explosion-proof equipment when
handling.[2][4]

Spill Management Protocol

In the event of a spill, immediate and proper action is necessary to prevent further
contamination and ensure safety.

Minor Spills:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[4][5]

Ensure Ventilation: Make sure the area is well-ventilated.[5]

Containment: Use an inert absorbent material such as sand, dry lime, soda ash, or
vermiculite to contain the spill.[4][5]

Collection: With non-sparking tools, collect the absorbed material.[4][5]

Disposal: Place the waste into a clearly labeled, sealed container for proper disposal.[4][5]
Major Spills:
o Evacuate: Evacuate all personnel from the immediate area and move upwind.[5]

» Alert Authorities: Notify your institution's emergency responders, providing them with the
location and nature of the spill.[5]

o Prevent Spread: Take measures to prevent the spill from entering drains or waterways.[5]

Step-by-Step Disposal Procedure

Waste (Trifluoromethoxy)benzene must be disposed of in accordance with all national and
local regulations. Do not mix with other waste.
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o Waste Collection: Collect waste (Trifluoromethoxy)benzene in its original container or a
designated, compatible, and properly labeled waste container.[5]

» Container Labeling: The waste container must be clearly labeled with the chemical name
"Waste (Trifluoromethoxy)benzene" and the appropriate hazard symbols (e.g., flammable
liquid).[5]

o Waste Storage: Store the sealed waste container in a designated hazardous waste
accumulation area. This area should be cool, dry, and well-ventilated, away from heat and
sources of ignition.[4]

» Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste.[5] Provide them with the Safety
Data Sheet (SDS) for the chemical.

Quantitative Data Summary

Property Value Source
CAS Number 456-55-3 [1]
Molecular Formula C7H5F30 [11[3]
Molecular Weight 162.11 g/mol [3]
Flash Point 12 °C (53.6 °F) [4]
Hazard Class 3 (Flammable Liquid) [5]

UN Number 1993 [5]

Disposal Workflow
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Figure 1. (Trifluoromethoxy)benzene Disposal Workflow
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Caption: Disposal decision workflow for (Trifluoromethoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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